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Compound of Interest

Compound Name: Olsalazine-d3,15N

Cat. No.: B12377649 Get Quote

An In-Depth Technical Guide to Olsalazine-d3,15N
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Olsalazine-d3,15N, focusing on

its chemical properties, mechanism of action, and relevant experimental protocols. This

document is intended to serve as a valuable resource for professionals in the fields of

pharmacology, medicinal chemistry, and drug development.

Core Data Presentation
While a specific CAS number for Olsalazine-d3,15N is not publicly available, the CAS number

for the parent compound, Olsalazine, is provided. The molecular weight for the isotopically

labeled compound has been calculated based on the molecular formula of Olsalazine.
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Identifier Value Source

Compound Name Olsalazine-d3,15N -

Parent Compound CAS

Number
15722-48-2 [1][2]

Molecular Formula C₁₄H₇D₃N₂O₆ -

Calculated Molecular Weight 307.27 g/mol Calculated

Parent Compound Molecular

Weight
302.24 g/mol [1]

Olsalazine Sodium CAS

Number
6054-98-4

Olsalazine Sodium Molecular

Weight
346.20 g/mol

Note on Molecular Weight Calculation: The molecular weight of Olsalazine-d3,15N was

calculated by taking the molecular weight of Olsalazine (C₁₄H₁₀N₂O₆), subtracting the mass of

three hydrogen atoms and two ¹⁴N nitrogen atoms, and adding the mass of three deuterium

atoms and two ¹⁵N nitrogen atoms.

Mechanism of Action
Olsalazine is a prodrug that is specifically designed for targeted delivery to the colon. It consists

of two molecules of 5-aminosalicylic acid (5-ASA), also known as mesalamine, linked by an azo

bond.

The key steps in its mechanism of action are as follows:

Transit to the Colon: After oral administration, Olsalazine remains largely unabsorbed in the

small intestine and travels to the colon.

Bacterial Cleavage: In the colon, resident bacteria produce azoreductase enzymes that

cleave the azo bond of Olsalazine.
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Release of 5-ASA: This cleavage releases two active molecules of 5-ASA into the colonic

lumen.

Anti-inflammatory Effects: 5-ASA exerts its therapeutic effects locally on the colonic mucosa.

The primary mechanisms of 5-ASA's anti-inflammatory action include:

Inhibition of Prostaglandin and Leukotriene Synthesis: 5-ASA inhibits the cyclooxygenase

(COX) and lipoxygenase pathways, thereby reducing the production of pro-inflammatory

mediators like prostaglandins and leukotrienes.

Scavenging of Reactive Oxygen Species: Mesalamine may also act as a scavenger of

reactive oxygen free radicals, which contribute to inflammation.

Modulation of NF-κB Signaling: 5-ASA may interfere with the production of inflammatory

cytokines and modulate the nuclear factor-kappa B (NF-κB) signaling pathway.

This targeted delivery system ensures high concentrations of the active drug at the site of

inflammation in ulcerative colitis, while minimizing systemic absorption and potential side

effects.

Signaling Pathway of Olsalazine Metabolism and Action
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Caption: Metabolic activation and mechanism of action of Olsalazine.
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Experimental Protocols
Olsalazine is frequently evaluated in preclinical studies using animal models of colitis. The

following are detailed methodologies for commonly cited experiments.

Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice
This is a widely used model that mimics the clinical and histological features of ulcerative

colitis.

Animal Model: 8-10 week old male C57BL/6 or BALB/c mice are typically used. Animals are

housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to

food and water.

Induction of Acute Colitis:

Dextran sulfate sodium (molecular weight 36,000-50,000 Da) is dissolved in drinking water

at a concentration of 2-5% (w/v).

The DSS solution is provided as the sole source of drinking water for 5-7 consecutive

days.

Control mice receive regular drinking water.

Olsalazine Administration:

Olsalazine is administered orally via gavage at a typical dose of 50-100 mg/kg/day.

Treatment can be prophylactic (starting before or concurrently with DSS) or therapeutic

(starting after the onset of colitis symptoms).

Assessment of Colitis:

Disease Activity Index (DAI): Mice are monitored daily for weight loss, stool consistency,

and the presence of blood in the stool.

Macroscopic Evaluation: At the end of the study, the colon is excised, and its length and

weight are measured. Inflammation typically leads to a shortened and thickened colon.
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Histological Analysis: A segment of the distal colon is fixed in 10% neutral buffered

formalin, embedded in paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E)

to assess tissue damage and inflammatory cell infiltration.

In Vitro Assessment of Anti-inflammatory Effects
These protocols are used to investigate the direct effects of 5-ASA on cellular inflammatory

responses.

Cell Culture Models: Co-cultures of intestinal epithelial cells (e.g., Caco-2) and macrophages

(e.g., THP-1) are often used to model the gut environment.

Cytokine Secretion Assay:

Co-cultures are pre-treated with various concentrations of 5-ASA.

Inflammation is stimulated by adding lipopolysaccharide (LPS).

The supernatant is collected, and the levels of pro-inflammatory cytokines such as TNF-α

and IL-8 are measured using ELISA.

NF-κB Pathway Analysis:

Colon epithelial cells (e.g., HT-29) are pre-treated with 5-ASA.

The cells are then stimulated with TNF-α to activate the NF-κB pathway.

Cell lysates are analyzed by Western blot to measure the phosphorylation of IκBα, a key

step in NF-κB activation.

Experimental Workflow for In Vivo Studies
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Caption: General experimental workflow for evaluating Olsalazine in a mouse model of colitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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